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Compound of Interest

Compound Name: 6-O-(Triisopropylsilyl)-D-glucal

Cat. No.: B154025

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents is a critical component of laboratory safety and environmental
responsibility. This guide provides detailed, step-by-step procedures for the safe disposal of 6-
O-(Triisopropylsilyl)-D-glucal, ensuring compliance with standard laboratory safety protocols.

Chemical Profile and Hazards

6-O-(Triisopropylsilyl)-D-glucal is an organosilicon compound commonly used in organic
synthesis. Understanding its properties is the first step toward safe handling and disposal.

Property Value

CAS Number 137915-37-8
Molecular Formula C15H3004Si
Molecular Weight 302.48 g/mol

Skin Irritant (Category 2), Eye Irritant (Category
2)[1]

Hazard Classification

Immediate safety precautions are necessary when handling this compound. It is known to
cause skin and serious eye irritation.[1] Therefore, personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, is mandatory. All handling should be
performed in a well-ventilated area, preferably within a chemical fume hood.
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Step-by-Step Disposal Protocol

The cardinal rule for the disposal of 6-O-(Triisopropylsilyl)-D-glucal is to treat it as hazardous
chemical waste. It must not be poured down the drain or disposed of in regular trash.[2][3]

1. Waste Collection and Segregation:

o Designated Waste Container: Collect all waste containing 6-O-(Triisopropylsilyl)-D-glucal
in a dedicated, properly labeled hazardous waste container.

o Container Compatibility: The container must be made of a material compatible with
organosilicon compounds. High-density polyethylene (HDPE) or glass containers are
suitable choices.[4][5] The container must be in good condition, free from cracks or leaks,
and have a secure, tightly fitting cap.[6][7][8]

e Incompatible Wastes: Do not mix this waste with incompatible materials. Specifically, keep it
separate from strong acids, bases, and oxidizing agents to prevent violent reactions.[9]

2. Labeling:

o Clear Identification: The waste container must be clearly labeled with the words "Hazardous
Waste."[8]

e Full Chemical Name: List the full chemical name, "6-O-(Triisopropylsilyl)-D-glucal," and
approximate concentration. Do not use abbreviations or chemical formulas.[7][8]

3. Storage:

o Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
should be at or near the point of generation.[1][9]

e Secondary Containment: It is best practice to store the container in a secondary containment
bin to prevent the spread of material in case of a leak.

» Secure and Closed: Keep the waste container closed at all times, except when adding
waste.[1][2][7][8]
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4. Arranging for Disposal:

» Contact Environmental Health and Safety (EHS): When the container is full or has been in
storage for a designated period (typically not exceeding one year), contact your institution's
Environmental Health and Safety (EHS) office to arrange for pickup.[1][2]

o Follow Institutional Procedures: Adhere to all specific procedures and documentation
requirements set by your institution for hazardous waste disposal.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 6-O-
(Triisopropylsilyl)-D-glucal.
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Caption: Disposal workflow for 6-O-(Triisopropylsilyl)-D-glucal.
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Spill and Emergency Procedures

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate
PPE, contain the spill using an inert absorbent material such as vermiculite, dry sand, or earth.
Do not use combustible materials. Collect the absorbed material into a sealed container for
disposal as hazardous waste. For large spills, contact your institution's EHS for assistance.
Prevent the spilled material from entering drains or waterways.[9]

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of 6-O-(Triisopropylsilyl)-D-glucal, fostering a culture of
safety and compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b154025#6-o-triisopropylsilyl-d-glucal-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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